Cas no 225-34-3 (Naphtho[2,3-f]quinoxaline(8CI,9CI))
225-34-3 structure
Product Name:Naphtho[2,3-f]quinoxaline(8CI,9CI)
CAS No:225-34-3
MF:C16H10N2
MW:230.264003276825
CID:256115
PubChem ID:12567022
Update Time:2025-04-19
Naphtho[2,3-f]quinoxaline(8CI,9CI) Chemical and Physical Properties
Names and Identifiers
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- Naphtho[2,3-f]quinoxaline(8CI,9CI)
- naphtho[2,3-f]quinoxaline
- 1,2-Pyrazinoanthracene
- 1,4-Diazabenz[a]anthracene
- SCHEMBL17075493
- 225-34-3
- DTXSID30502805
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- Inchi: 1S/C16H10N2/c1-2-4-12-10-14-13(9-11(12)3-1)5-6-15-16(14)18-8-7-17-15/h1-10H
- InChI Key: KCYRXBCDIPKASU-UHFFFAOYSA-N
- SMILES: N1C=CN=C2C=CC3C=C4C=CC=CC4=CC=3C=12
Computed Properties
- Exact Mass: 230.0845
- Monoisotopic Mass: 230.084398327g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- PSA: 25.78
Naphtho[2,3-f]quinoxaline(8CI,9CI) Related Literature
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Azam M. Shaikh,Bharat K. Sharma,Sajeev Chacko,Rajesh M. Kamble RSC Adv. 2016 6 60084
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2. Synthesis, crystal structure, molecular orbital calculations and electronic properties of 2,3-di(2-pyridyl)naphtho[2,3-f??]quinoxaline-7,12-quinone (Aqdpp)Rosa López,Daphne Boys,Bárbara Loeb,Fernando Zuloaga J. Chem. Soc. Perkin Trans. 2 1998 877
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3. The reaction of leucoquinizarins with alkylenediaminesC. W. Greenhalgh,N. Hughes J. Chem. Soc. C 1968 1284
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Sumit D. Ambore,Chepuri R.K. Rao,Sidhanath V. Bhosale,Sheshanath V. Bhosale Chem. Commun. 2023 59 10384
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Ramalingam Manivannan,Angupillai Satheshkumar,El-Sayed H. El-Mossalamy,Laila M. Al-Harbi,Samia A. Kosa,Kuppanagounder P. Elango New J. Chem. 2015 39 3936
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